Cas no 898778-43-3 (2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene)

2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene is a specialized organic compound featuring a thiophene core functionalized with a 4-tert-butylbenzoyl group and a 1,3-dioxolane moiety. This structure imparts unique reactivity and stability, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of advanced materials or pharmaceuticals. The tert-butyl group enhances steric and electronic properties, while the dioxolane ring offers protection for carbonyl functionalities, enabling selective transformations. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other synthetic applications. This compound is suited for research and industrial use where precise control over molecular design is critical.
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene structure
898778-43-3 structure
Product Name:2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
CAS No:898778-43-3
MF:C18H20O3S
MW:316.414604187012
MDL:MFCD07699147
CID:869801
PubChem ID:24723508
Update Time:2025-06-09

2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

    • (4-tert-butylphenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
    • 2-(4-T-BUTYLBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
    • 2-(3,4-DIMETHOXY-PHENYL)-8-METHYL-IMIDAZO[1,2-A]
    • 2-(4-TERT-BUTYLBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
    • 2-[5-(4-TERT-BUTYLBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
    • DTXSID10641948
    • AKOS016018644
    • MFCD07699147
    • 898778-43-3
    • (4-tert-Butylphenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
    • 2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
    • MDL： MFCD07699147
    • Inchi： 1S/C18H20O3S/c1-18(2,3)13-6-4-12(5-7-13)16(19)14-8-9-15(22-14)17-20-10-11-21-17/h4-9,17H,10-11H2,1-3H3
    • InChI Key： DNIFJDZSAZWLRE-UHFFFAOYSA-N
    • SMILES： S1C(=CC=C1C1OCCO1)C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 316.11300
  • Monoisotopic Mass: 316.11331567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 63.77000
  • LogP: 4.32200

2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202446-1g
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
 898778-43-3 97%
1g
 ￡554.00 2022-03-01
Fluorochem
202446-2g
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
 898778-43-3 97%
2g
 ￡837.00 2022-03-01
Fluorochem
202446-5g
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
 898778-43-3 97%
5g
 ￡1702.00 2022-03-01
TRC
T090425-250mg
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
 898778-43-3
250mg
 $ 440.00 2022-06-03
TRC
T090425-500mg
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
 898778-43-3
500mg
 $ 735.00 2022-06-03
abcr
AB362572-1 g
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene, 97%; .
 898778-43-3 97%
1 g
 €954.60 2023-07-19
abcr
AB362572-2 g
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene, 97%; .
 898778-43-3 97%
2 g
 €1,400.00 2023-07-19
Chemenu
CM298674-1g
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
 898778-43-3 95%
1g
 $512 2023-02-16
abcr
AB362572-1g
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene, 97%; .
 898778-43-3 97%
1g
 €953.10 2025-04-15
abcr
AB362572-2g
2-(4-t-Butylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene, 97%; .
 898778-43-3 97%
2g
 €1398.60 2025-04-15

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